Cas no 2085-99-6 (2-Butene-1,4-diol,1,4-diphenyl-, (E)- (8CI))

2-Butene-1,4-diol,1,4-diphenyl-, (E)- (8CI) structure
2085-99-6 structure
Product Name:2-Butene-1,4-diol,1,4-diphenyl-, (E)- (8CI)
CAS No:2085-99-6
MF:C16H16O2
MW:240.297044754028
CID:289348
PubChem ID:5369573
Update Time:2025-04-19

2-Butene-1,4-diol,1,4-diphenyl-, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,4-diol,1,4-diphenyl-, (E)- (8CI)
    • (E)-1,4-diphenylbut-2-ene-1,4-diol
    • 1,4-Naphthalenediol, 2-methyl-3-(3,7,11,15-tetramethyl-2-hexadecenyl)-
    • AC1NQ3PP
    • AG-L-65426
    • CTK0E5186
    • CTK8F9214
    • Dihydrovitamin K1
    • trans-1,4-Dihydro-vitamin K1(20)
    • trans-1,4-Diphenyl-2-buten-1,4-diol
    • SCHEMBL9656438
    • NSC-167125
    • (2E)-1,4-Diphenyl-2-butene-1,4-diol #
    • NSC401986
    • NSC167125
    • RXFAALFDAWXYOP-VAWYXSNFSA-N
    • 7505-91-1
    • 2085-99-6
    • NSC-401986
    • SCHEMBL9656453
    • 2-Butene, 1,4-diol-1,4-diphenyl
    • Inchi: 1S/C16H16O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-12,15-18H/b12-11+
    • InChI Key: RXFAALFDAWXYOP-VAWYXSNFSA-N
    • SMILES: OC(/C=C/C(C1C=CC=CC=1)O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 40.5
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.166
  • Boiling Point: 420.4°Cat760mmHg
  • Flash Point: 201.1°C
  • Refractive Index: 1.623
  • PSA: 40.46
  • LogP: 3.00980
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